4,4-Dimethyl-2-pentanone
4,4-Dimethyl-2-pentanone
Brand Name:
Vulcanchem
CAS No.:
590-50-1
VCID:
VC0109323
InChI:
InChI=1S/C7H14O/c1-6(8)5-7(2,3)4/h5H2,1-4H3
SMILES:
CC(=O)CC(C)(C)C
Molecular Formula:
C7H14O
Molecular Weight:
114.19 g/mol
4,4-Dimethyl-2-pentanone
CAS No.: 590-50-1
Reference Standards
VCID: VC0109323
Molecular Formula: C7H14O
Molecular Weight: 114.19 g/mol
| CAS No. | 590-50-1 |
|---|---|
| Product Name | 4,4-Dimethyl-2-pentanone |
| Molecular Formula | C7H14O |
| Molecular Weight | 114.19 g/mol |
| IUPAC Name | 4,4-dimethylpentan-2-one |
| Standard InChI | InChI=1S/C7H14O/c1-6(8)5-7(2,3)4/h5H2,1-4H3 |
| Standard InChIKey | AZASWMGVGQEVCS-UHFFFAOYSA-N |
| SMILES | CC(=O)CC(C)(C)C |
| Canonical SMILES | CC(=O)CC(C)(C)C |
| Boiling Point | 126.0 °C |
| Melting Point | -64.0 °C |
| Synonyms | Methyl Neoamyl Ketone; Methyl Neopentyl Ketone; NSC 944; Neopentyl Methyl Ketone; _x000B__x000B__x000B_ |
| PubChem Compound | 11546 |
| Last Modified | Nov 11 2021 |
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